N~2~-(4-fluorophenyl)-N~2~-(methylsulfonyl)-N~1~-(4-pyridinylmethyl)alaninamide

• IUPAC Name: 2-(4-fluoro-N-methylsulfonylanilino)-N-(pyridin-4-ylmethyl)propanamide
• InChI: InChI=1S/C16H18FN3O3S/c1-12(16(21)19-11-13-7-9-18-10-8-13)20(24(2,22)23)15-5-3-14(17)4-6-15/h3-10,12H,11H2,1-2H3,(H,19,21)
• InChI Key: AXIVIAFMZIAOQS-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC1=CC=NC=C1)N(C2=CC=C(C=C2)F)S(=O)(=O)C
• Molecular Formula: C16H18FN3O3S
• Molecular Weight: 351.4 g/mol

Description

N~2~-(4-fluorophenyl)-N~2~-(methylsulfonyl)-N~1~-(4-pyridinylmethyl)alaninamide is a useful research compound. Its molecular formula is C16H18FN3O3S and its molecular weight is 351.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 351.10529078 g/mol and the complexity rating of the compound is 509. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Materials Science

In materials science, compounds with similar functional groups have been utilized in the development of novel materials. For example, iridium(III) complexes containing sulfanyl- or sulfone-functionalized cyclometallating ligands, including those with 4-fluorophenyl and methylsulfonyl groups, exhibit high photoluminescence quantum yields and are utilized in light-emitting devices (Constable et al., 2014). Such research highlights the potential for using N2-(4-fluorophenyl)-N2-(methylsulfonyl)-N1-(4-pyridinylmethyl)alaninamide in the development of optical materials and sensors.

Medicinal Chemistry

In medicinal chemistry, fluorinated compounds and sulfonamides play crucial roles in drug discovery due to their ability to modulate bioactivity, increase metabolic stability, and improve pharmacokinetic properties. Research on compounds with similar structural features has led to the development of novel therapeutic agents. For instance, N-aminosulfamide peptide mimics synthesized through alkylation of aza-sulfurylglycinyl peptides have been explored for their potential in peptidomimetic applications (Turcotte et al., 2012). This suggests that N2-(4-fluorophenyl)-N2-(methylsulfonyl)-N1-(4-pyridinylmethyl)alaninamide could be investigated for similar applications, potentially in the development of new pharmacologically active compounds.

Environmental Science

In environmental science, the study of novel fluorinated compounds is essential for understanding their behavior and impact on the environment. The synthesis and properties of novel fluorinated polyamides containing pyridine and sulfone moieties, as reported by Liu et al. (2013), offer insights into the design of materials with specific properties, such as low dielectric constants and high thermal stability Liu et al., 2013). Although not directly related to environmental impact, this research demonstrates the potential of fluorinated and sulfone-containing compounds in creating materials with desirable properties for environmental applications.